Cas no 2221948-98-5 (Bis-PEG21-NHS ester)

• Product Name: Bis-PEG21-NHS ester
• CAS No: 2221948-98-5
• MF: C₅₄H₉₆N₂O₂₉
• MW: 1237.33606052399
• MDL: MFCD21363289
• CID: 4744852
• PubChem ID: 75535128
• Update Time: 2026-02-26

Bis-PEG21-NHS ester Chemical and Physical Properties

Names and Identifiers

• Bis-PEG21-NHS ester
• 1,1'-[(1,67-Dioxo-4,7,10,13,16,19,22,25,28,31,34,37,40,43,46,49,52,55,58,61,64-henicosaoxaheptahexac
• Bis-PEG21-NHSester
• BIS(2,5-DIOXOPYRROLIDIN-1-YL) 4,7,10,13,16,19,22,25,28,31,34,37,40,43,46,49,52,55,58,61,64-HENICOSAOXAHEPTAHEXACONTANEDIOATE
• BP-21947
• Bis-PEG21- NHS ester
• CS-0114275
• GS-9507
• 2221948-98-5
• MFCD21363289
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• HY-130827
• Bis-PE21 NHS ester
• AKOS030213629
• DA-51196

• MDL： MFCD21363289
• Inchi： 1S/C54H96N2O29/c57-49-1-2-50(58)55(49)84-53(61)5-7-63-9-11-65-13-15-67-17-19-69-21-23-71-25-27-73-29-31-75-33-35-77-37-39-79-41-43-81-45-47-83-48-46-82-44-42-80-40-38-78-36-34-76-32-30-74-28-26-72-24-22-70-20-18-68-16-14-66-12-10-64-8-6-54(62)85-56-51(59)3-4-52(56)60/h1-48H2
• InChI Key： UFBYDMNXKUEOPZ-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 1236.60987503 g/mol
• Monoisotopic Mass: 1236.60987503 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 85
• Rotatable Bond Count: 70
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 321
• Molecular Weight: 1237.3

Additional information on Bis-PEG21-NHS ester

Recent Advances in the Application of Bis-PEG21-NHS Ester (CAS: 2221948-98-5) in Chemical Biology and Biomedical Research

The compound Bis-PEG21-NHS ester (CAS: 2221948-98-5) has recently garnered significant attention in the field of chemical biology and biomedical research due to its versatile applications in bioconjugation and drug delivery systems. This research brief aims to synthesize the latest findings on this compound, highlighting its structural properties, mechanisms of action, and emerging applications in therapeutic development.

Bis-PEG21-NHS ester is a heterobifunctional crosslinker featuring two NHS ester groups connected by a polyethylene glycol (PEG) spacer with 21 repeating units. The extended PEG chain enhances water solubility and reduces immunogenicity, making it particularly valuable for modifying biomolecules such as proteins, peptides, and antibodies. Recent studies have demonstrated its efficacy in creating stable conjugates for targeted drug delivery, with improved pharmacokinetic profiles compared to shorter PEG variants.

A 2023 study published in Bioconjugate Chemistry investigated the use of Bis-PEG21-NHS ester in antibody-drug conjugate (ADC) development. Researchers successfully conjugated the compound to trastuzumab, achieving a drug-to-antibody ratio (DAR) of 4 with high homogeneity. The resulting ADC exhibited enhanced tumor penetration and reduced off-target toxicity in xenograft models of HER2-positive breast cancer, suggesting its potential as a next-generation linker for precision oncology.

In the realm of nanotechnology, Bis-PEG21-NHS ester has been employed to functionalize lipid nanoparticles (LNPs) for mRNA delivery. A team at MIT reported in Nature Nanotechnology that PEGylation with this compound significantly improved LNP stability during freeze-thaw cycles while maintaining high transfection efficiency. This advancement addresses a critical challenge in mRNA vaccine distribution, particularly relevant to global health initiatives.

Emerging applications also extend to diagnostic imaging. A recent ACS Nano publication detailed the use of Bis-PEG21-NHS ester to create multimodal contrast agents by conjugating gadolinium chelates and near-infrared fluorophores to targeting antibodies. The resulting probes demonstrated superior signal-to-noise ratios in both MRI and fluorescence imaging of atherosclerotic plaques in animal models.

Despite these promising developments, challenges remain in optimizing the conjugation chemistry of Bis-PEG21-NHS ester. A 2024 review in Advanced Drug Delivery Reviews highlighted the need for standardized protocols to control the degree of substitution and minimize batch-to-batch variability. Ongoing research is exploring novel activation methods and alternative solvent systems to address these limitations.

The commercial availability of Bis-PEG21-NHS ester has expanded significantly, with multiple suppliers now offering GMP-grade material suitable for clinical development. Current pricing trends and purity specifications suggest this compound will play an increasingly important role in biopharmaceutical manufacturing pipelines.

In conclusion, Bis-PEG21-NHS ester represents a powerful tool in modern bioconjugation strategies, with demonstrated applications across therapeutics, diagnostics, and nanomedicine. Future research directions may focus on combinatorial approaches with other functional groups and the development of stimuli-responsive derivatives to further enhance precision medicine applications.